2-(5-(benzofuran-2-yl)isoxazol-3-yl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C17H14N4O3S2/c1-2-25-17-20-19-16(26-17)18-15(22)9-11-8-14(24-21-11)13-7-10-5-3-4-6-12(10)23-13/h3-8H,2,9H2,1H3,(H,18,19,22)
• InChI Key: CAJUPTPSFYEHNI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CC2=NOC(=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C17H14N4O3S2
• Molecular Weight: 386.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups such as benzofuran, isoxazole, ethylthio, and thiadiazole. These groups are common in many pharmaceuticals and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings (benzofuran and isoxazole) and other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Scientific Research Applications

Synthesis and Insecticidal Applications

• A study demonstrated the use of a similar compound, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, as a precursor for synthesizing various heterocycles, including compounds with insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antitumor and Anticancer Potential

• Novel derivatives of similar compounds showed promising inhibitory effects on different cancer cell lines, suggesting potential applications in cancer treatment. Fused pyrimidine acetonitrile derivatives exhibited particularly high inhibitory effects, comparable to doxorubicin, a known chemotherapy drug (Albratty et al., 2017).
• Another study synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, which showed significant cytotoxic activities against breast cancer cells (Abu-Melha, 2021).

Antimicrobial and Antiviral Properties

• Research on benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety indicated good antibacterial and antiviral activities against various pathogens, including tobacco mosaic virus and Xanthomonas oryzae pv. oryzae (Tang et al., 2019).
• Novel benzofuran derivatives showed anti-HIV, anticancer, and antimicrobial activities in vitro, suggesting their potential as therapeutic agents (Rida et al., 2006).

Chemical Synthesis and Structural Analysis

• Studies on the synthesis and rearrangement of substituted S-(1-benzofuran-2(3H)-one-3-yl) isothiuronium bromides, derived from cyclic lactame coumaran-2-one, provide insights into the structural properties and potential applications of related compounds (Hanusek & Kammel, 2013).